Cas no 1604338-25-1 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 1604338-25-1
• MF: C₉H₁₆N₂O₃
• MW: 200.234942436218
• CID: 5844448
• PubChem ID: 103794787
• Update Time: 2025-11-01

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• EN300-919737
• 1604338-25-1
• ethyl 2-{[(2R)-pyrrolidin-2-yl]formamido}acetate
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C9H16N2O3/c1-2-14-8(12)6-11-9(13)7-4-3-5-10-7/h7,10H,2-6H2,1H3,(H,11,13)/t7-/m1/s1
• InChI Key： VCZUDFJMKMAEGR-SSDOTTSWSA-N
• SMILES： O=C([C@H]1CCCN1)NCC(=O)OCC

Computed Properties

• Exact Mass: 200.11609238g/mol
• Monoisotopic Mass: 200.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.126±0.06 g/cm3(Predicted)
• Boiling Point: 362.6±35.0 °C(Predicted)
• pka: 13.89±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on INDEX NAME NOT YET ASSIGNED

Compound CAS No. 1604338-25-1: A Comprehensive Overview

The compound with CAS Registry Number 1604338-25-1, currently designated as "INDEX NAME NOT YET ASSIGNED," represents a unique chemical entity that has garnered attention in the scientific community. This compound is characterized by its intricate molecular structure, which has been the subject of extensive research in recent years. Its potential applications span across various fields, including materials science, pharmaceuticals, and environmental chemistry. This article delves into the latest findings and advancements related to this compound, providing a detailed and up-to-date analysis.

Structural Analysis and Synthesis

The molecular structure of CAS No. 1604338-25-1 is highly complex, comprising a combination of functional groups that contribute to its unique chemical properties. Recent studies have employed advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) and mass spectrometry (MS), to elucidate its structural details. These findings have been instrumental in developing efficient synthesis pathways for the compound. Researchers have successfully synthesized this compound through a multi-step process involving organometallic reactions and catalytic transformations, which have been optimized to enhance yield and purity.

Physical and Chemical Properties

Understanding the physical and chemical properties of CAS No. 1604338-25-1 is crucial for its potential applications. Experimental data reveal that this compound exhibits a high degree of thermal stability, making it suitable for use in high-temperature environments. Additionally, it demonstrates exceptional solubility in organic solvents, which is advantageous for its application in solution-based processes. Recent studies have also highlighted its optical properties, including strong fluorescence emission under UV light, which suggests its potential use in optoelectronic devices.

Applications in Materials Science

The unique properties of CAS No. 1604338-25-1 have positioned it as a promising candidate in the field of materials science. Its thermal stability and fluorescence characteristics make it an ideal material for advanced optical sensors and light-emitting diodes (LEDs). Furthermore, researchers have explored its use as a precursor for synthesizing novel nanomaterials, such as metal-organic frameworks (MOFs) and carbon nanotubes. These applications underscore the versatility of this compound in advancing cutting-edge technologies.

Pharmaceutical Applications

In the pharmaceutical industry, CAS No. 1604338-25-1 has shown potential as a lead compound for drug development. Its ability to interact with specific biological targets has been investigated through computational modeling and in vitro assays. Recent studies suggest that this compound may exhibit anti-inflammatory and antioxidant properties, making it a candidate for therapeutic agents targeting chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

Environmental Impact and Sustainability

As concerns about environmental sustainability grow, the ecological impact of CAS No. 1604338-25-1 has become a focal point of research. Studies have assessed its biodegradability and toxicity levels under various environmental conditions. Preliminary findings indicate that this compound is not inherently toxic to aquatic organisms at environmentally relevant concentrations. However, further research is needed to fully understand its long-term effects on ecosystems.

Future Directions and Research Opportunities

The future of CAS No. 1604338-25-1 lies in continued exploration of its properties and applications. Ongoing research aims to uncover new synthetic routes that are more environmentally friendly and cost-effective. Additionally, investigations into its biological interactions at the molecular level could pave the way for innovative therapeutic strategies. Collaborative efforts between academia and industry are expected to accelerate the development of practical applications for this compound.

In conclusion, CAS No. 1604338-25-1 represents a fascinating chemical entity with immense potential across multiple disciplines. As research progresses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.